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Compound of Interest

Compound Name: 2-Acetyloxirane

Cat. No.: B1328778 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of specialized chemicals like 2-Acetyloxirane is paramount for ensuring laboratory

safety and environmental compliance. Due to its classification as a flammable liquid and

potential health hazards, strict protocols must be followed. This guide provides essential, step-

by-step information for the safe disposal of 2-Acetyloxirane, promoting a secure laboratory

environment.

Disclaimer: An official, comprehensive Safety Data Sheet (SDS) for 2-Acetyloxirane (CAS

4401-11-0) was not available at the time of this writing. The following procedures are based on

available safety information for this chemical and general best practices for the disposal of

flammable and hazardous materials. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with all local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-

resistant gloves, safety goggles, a flame-resistant lab coat, and respiratory protection if

ventilation is inadequate. All handling of 2-Acetyloxirane should be conducted within a

certified chemical fume hood to minimize inhalation exposure.
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The following table summarizes the key quantitative data available for 2-Acetyloxirane, which

informs the necessary disposal precautions.

Property Value Citation

CAS Number 4401-11-0 [1]

Molecular Formula C4H6O2 [1]

Flash Point 36°C (96.8°F) [1]

UN Number 1993 [2]

Hazard Class 3 (Flammable Liquid) [2]

Detailed Disposal Protocol
The disposal of 2-Acetyloxirane must be managed as a hazardous waste stream, primarily

due to its flammability. Under no circumstances should this chemical be disposed of down the

drain or in regular trash.[3][4]

Step 1: Waste Collection

Container Selection: Use a designated, properly labeled hazardous waste container that is

compatible with flammable organic liquids. The container must be in good condition, with a

secure, tight-fitting lid.[5]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "2-Acetyloxirane," and the approximate concentration if mixed with

other solvents. The label should also include the appropriate hazard pictograms (e.g.,

flammable liquid).

Segregation: Do not mix 2-Acetyloxirane waste with incompatible materials. It should be

collected separately from strong acids, bases, and oxidizing agents to prevent dangerous

chemical reactions.[6]

Step 2: Waste Storage
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Location: Store the hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of generation.[7] The SAA should be in a

well-ventilated area, away from sources of ignition such as heat, sparks, or open flames.[6]

Secondary Containment: The primary waste container should be placed within a larger,

chemically resistant secondary containment bin to mitigate spills or leaks.[6]

Lid Policy: Keep the waste container securely closed at all times, except when adding waste.

[5]

Step 3: Arranging for Disposal

Contact EHS: Once the waste container is nearly full (approximately 80-90% capacity to

allow for vapor expansion) or has been in storage for a predetermined time limit set by your

institution, contact your Environmental Health and Safety (EHS) department to schedule a

pickup.

Documentation: Complete all necessary hazardous waste disposal forms as required by your

institution and regulatory agencies. Provide accurate information about the waste

composition.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Acetyloxirane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 4401-11-0|2-Acetyloxirane|BLD Pharm [bldpharm.com]

3. safety.pitt.edu [safety.pitt.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://m.youtube.com/watch?v=n0S7GJYqRZs
https://www.youtube.com/watch?v=0tLJFb3YrWA
https://www.youtube.com/watch?v=0tLJFb3YrWA
https://www.youtube.com/watch?v=Y3nnXLUsu2g
https://www.benchchem.com/product/b1328778?utm_src=pdf-body
https://www.benchchem.com/product/b1328778?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pid_Seven38307-2-acetyloxirane.html
https://www.bldpharm.com/products/4401-11-0.html
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. triumvirate.com [triumvirate.com]

5. youtube.com [youtube.com]

6. youtube.com [youtube.com]

7. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Navigating the Safe Disposal of 2-Acetyloxirane: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328778#2-acetyloxirane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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